BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 2-Bromo-4-
methylthiophene (CAS: 53119-60-1)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Bromo-4-methylthiophene

Cat. No.: B1283163

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-methylthiophene, a
versatile heterocyclic building block crucial in organic synthesis. It details its chemical and
physical properties, experimental protocols for its synthesis and key reactions, and its
significant applications in medicinal chemistry and materials science.

Core Properties and Safety Data

2-Bromo-4-methylthiophene is a halogenated thiophene derivative recognized for its utility as
an intermediate in the synthesis of complex organic molecules.[1] Its unique structure, featuring
a reactive bromine atom at the 2-position and a methyl group at the 4-position of the thiophene
ring, makes it a valuable precursor in various chemical transformations.

Physicochemical Data

The key physical and chemical properties of 2-Bromo-4-methylthiophene are summarized in
the table below, based on data from various chemical suppliers and databases.
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Property Value Reference(s)
CAS Number 53119-60-1 [1][2]
Molecular Formula CsHsBrS [1][2]
Molecular Weight 177.06 g/mol [11[2]
Appearance Colorl.ess' to light yellow/orange 1]
clear liquid

Purity > 95% [1]
Boiling Point 62 °C at 10 mmHg [1]
Density ~1.55 g/mL [1]
Refractive Index (n20D) ~1.57 [1]
IUPAC Name 2-bromo-4-methylthiophene [2]
SMILES CC1=CsC(=C1)Br [2]

Safety and Handling

2-Bromo-4-methylthiophene is classified as harmful if swallowed (Acute Toxicity 4, Oral) and
is an irritant.[2] Appropriate personal protective equipment (PPE), including gloves, eye
protection, and a lab coat, should be worn when handling this compound.

Storage Conditions: Store in a cool, dark place (2-8°C) under an inert atmosphere to prevent
degradation.[1]

Synthesis and Reactivity

The primary route for synthesizing 2-Bromo-4-methylthiophene is through the regioselective
bromination of 3-methylthiophene. This is typically achieved via a lithiation reaction followed by
guenching with a bromine source.

Experimental Protocol: Synthesis of 2-Bromo-4-
methylthiophene
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The following protocol is adapted from a patented method for the synthesis of 2-bromo-4-
alkylthiophenes.

Reaction Scheme:
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Synthesis of 2-Bromo-4-methylthiophene.

Materials:

¢ 3-Methylthiophene

o n-Butyllithium (n-BuLi) in hexanes (2.5 M)

e Bromine (Brz)

e Anhydrous Tetrahydrofuran (THF)

¢ Agqueous solution of sodium thiosulfate

e Argon or Nitrogen gas

Procedure:
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 In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve
3-methylthiophene in anhydrous THF.

e Cool the solution to -78 °C using a dry ice/acetone bath.

e Slowly add n-butyllithium (1.1 equivalents) dropwise to the stirred solution over 1.5 hours,
maintaining the temperature at -78 °C.

« Stir the resulting mixture at -78 °C for an additional hour to ensure complete lithiation.
 |In a separate flask, prepare a solution of bromine (1.1 equivalents) in anhydrous THF.

o Slowly add the bromine solution to the lithiated thiophene mixture at -78 °C over
approximately 15 minutes.

« Stir the reaction mixture for an additional 20 minutes at -78 °C.
e Quench the reaction by adding a few drops of an aqueous sodium thiosulfate solution.
o Allow the mixture to warm to room temperature.

o Perform a standard aqueous work-up, extracting the product with an organic solvent (e.g.,
diethyl ether or ethyl acetate).

» Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

e The crude product can be purified by distillation or column chromatography to yield 2-
Bromo-4-methylthiophene.

Spectroscopic Data (Predicted)

While specific, publicly archived spectra for 2-Bromo-4-methylthiophene are not readily
available, the expected NMR and mass spectrometry data can be predicted based on its
structure and data from similar compounds.
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Data Type

Predicted Values

1H NMR

The spectrum is expected to show a singlet for
the methyl protons (CHs) around 2.2 ppm. Two
singlets or doublets for the aromatic protons on
the thiophene ring are expected between 6.8
and 7.2 ppm.

13C NMR

The spectrum will likely show five distinct
signals: one for the methyl carbon (around 15-
20 ppm), and four for the thiophene ring
carbons, with the carbon attached to the

bromine atom appearing at a lower field.

Mass Spec

The mass spectrum will show a molecular ion
peak (M+) at m/z = 176 and an M+2 peak at m/z
= 178 of similar intensity, which is characteristic

of a compound containing one bromine atom.

Applications in Organic Synthesis

2-Bromo-4-methylthiophene is a key building block for the synthesis of more complex

molecules, primarily through palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling Reactions

This compound is an excellent substrate for Suzuki-Miyaura coupling, which forms a new

carbon-carbon bond between the thiophene ring and an aryl or vinyl group.

General Experimental Protocol (Adapted for 2-Bromo-4-methylthiophene):

e To a dry Schlenk flask, add 2-Bromo-4-methylthiophene (1.0 equivalent), the desired

arylboronic acid (1.2 equivalents), a base such as potassium carbonate (2.0 equivalents),

and a palladium catalyst like Pd(dppf)Clz (3 mol%).

o Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

e Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (4:1 ratio).
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» Heat the reaction mixture to 80-120 °C with vigorous stirring.

e Monitor the reaction progress using TLC or GC-MS.

» Upon completion, cool the mixture, dilute with an organic solvent, and wash with water and

brine.

o Dry the organic layer, concentrate, and purify the product by column chromatography.
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Suzuki-Miyaura coupling workflow.

Stille Cross-Coupling Reactions

Similarly, 2-Bromo-4-methylthiophene can be used in Stille coupling reactions with

organostannane reagents.

General Experimental Protocol (Adapted for 2-Bromo-4-methylthiophene):
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e In a dry Schlenk flask, combine 2-Bromo-4-methylthiophene (1.0 equivalent) and a
palladium catalyst such as Pd(PPhs)4 (3 mol%).

o Evacuate and backfill the flask with an inert gas.

e Add an anhydrous, degassed solvent like toluene, followed by the organostannane reagent
(e.g., tributyl(phenyl)stannane, 1.1 equivalents).

» Heat the mixture with vigorous stirring, typically to 110 °C, for 12-24 hours.
o Monitor the reaction by TLC or LC-MS.

o After completion, cool the mixture and perform a work-up, which may include washing with
an aqueous potassium fluoride solution to remove tin byproducts.

 Purify the crude product via column chromatography.

Applications in Drug Discovery and Materials
Science

The thiophene scaffold is a privileged structure in medicinal chemistry, and 2-Bromo-4-
methylthiophene serves as a valuable starting material for the synthesis of bioactive
compounds.

Synthesis of GPR35 Agonists

Derivatives of bromothiophene are used in the synthesis of agonists for the G Protein-Coupled
Receptor 35 (GPR35), a target for inflammatory and metabolic diseases. For instance, related
thieno[3,2-b]thiophene-2-carboxylic acid derivatives have been identified as potent GPR35
agonists. The synthesis of such molecules often involves the functionalization of a
bromothiophene core.
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Drug discovery workflow example.

Organic Electronics

In materials science, 2-Bromo-4-methylthiophene is used in the synthesis of conductive
polymers. The thiophene unit is a common component of organic electronic materials due to its
electron-rich nature. Polymerization reactions, often involving cross-coupling techniques, can
be used to create polythiophenes with tailored electronic properties for applications in organic
field-effect transistors (OFETs) and organic photovoltaics (OPVS).

Conclusion

2-Bromo-4-methylthiophene (CAS: 53119-60-1) is a highly valuable and versatile chemical
intermediate. Its utility in regioselective synthesis and as a substrate in a variety of powerful
cross-coupling reactions makes it an essential tool for chemists in academia and industry. The
applications of this compound in the development of novel pharmaceuticals and advanced
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materials underscore its importance in contemporary chemical research. This guide provides a
foundational understanding and practical protocols to facilitate its effective use in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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